Cas no 1806863-06-8 (3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine
• CAS No: 1806863-06-8
• MF: C₈H₉F₂N₃O₃
• MW: 233.172168493271
• CID: 4896079
• Update Time: 2025-05-19

3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine

• Inchi： 1S/C8H9F2N3O3/c1-16-8-4(3-11)2-5(6(9)10)7(12-8)13(14)15/h2,6H,3,11H2,1H3
• InChI Key： WEEHKGFJKDJMFS-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(C(CN)=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 94

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine

Research Brief on 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine (CAS: 1806863-06-8)

The compound 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine (CAS: 1806863-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, including a difluoromethyl group and a nitro substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine, emphasizing its scalability and purity. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, the research team identified its interaction with specific enzymatic targets, suggesting its applicability in modulating biochemical pathways relevant to inflammatory diseases.

Another pivotal study, conducted by a team at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role as an inhibitor of protein kinases. The researchers demonstrated that 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine exhibits selective binding to certain kinase domains, which could be leveraged in the treatment of cancers characterized by dysregulated kinase activity. The study also provided insights into the compound's pharmacokinetic profile, noting its favorable absorption and distribution properties in preclinical models.

Further research has delved into the compound's potential antimicrobial properties. A 2024 paper in Antimicrobial Agents and Chemotherapy reported that 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. This finding opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

Despite these promising findings, challenges remain in the development of 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine as a therapeutic agent. Current research is focused on optimizing its synthetic routes to improve yield and reduce costs, as well as elucidating its long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials, with the goal of translating these discoveries into viable treatments.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-2-methoxy-6-nitropyridine (CAS: 1806863-06-8) represents a versatile and promising molecule in chemical biology and drug discovery. Its multifaceted pharmacological properties, ranging from kinase inhibition to antimicrobial activity, underscore its potential across diverse therapeutic areas. Continued research and development efforts will be crucial in unlocking its full clinical potential and addressing the remaining scientific and regulatory hurdles.